Cas no 94759-32-7 (3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester))

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) is a versatile chemical intermediate widely utilized in pharmaceutical and organic synthesis. This compound features a piperidine core substituted with a hydroxymethyl group at the 3-position and a methyl group at the 1-position, esterified with 4-methylbenzenesulfonic acid. The tosylate ester moiety enhances its reactivity, making it a valuable precursor for nucleophilic substitution reactions. Its structural rigidity and functional group diversity enable applications in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs and chiral auxiliaries. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic protocols. Its well-defined stereochemistry further supports its use in enantioselective transformations.
3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) structure
94759-32-7 structure
Product Name:3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester)
CAS No:94759-32-7
MF:C14H21NO3S
MW:283.386442899704
CID:1987341
PubChem ID:21184160
Update Time:2025-07-02

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester)
    • Toluene-4-sulfonic acid 1-methyl-piperidin-3-ylmethyl ester
    • (1-Methyl-3-piperidinyl)methyl 4-methylbenzenesulfonate, AldrichCPR
    • SCHEMBL3386785
    • DB-234072
    • EN300-7163216
    • 94759-32-7
    • IQWGLLLVVPGCEI-UHFFFAOYSA-N
    • (1-methylpiperidin-3-yl)methyl4-methylbenzenesulfonate
    • (1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate
    • (1-methylpiperidin-3-yl)methyl 4-methylbenzenesulfonate
    • MDL: MFCD21097936
    • Inchi: 1S/C14H21NO3S/c1-12-5-7-14(8-6-12)19(16,17)18-11-13-4-3-9-15(2)10-13/h5-8,13H,3-4,9-11H2,1-2H3
    • InChI Key: IQWGLLLVVPGCEI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CN(C)CCC1

Computed Properties

  • Exact Mass: 283.12421471Da
  • Monoisotopic Mass: 283.12421471Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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